Cas no 103204-68-8 (3-Acetamido-2-methylbenzoic Acid)

• Product Name: 3-Acetamido-2-methylbenzoic Acid
• CAS No: 103204-68-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 125511
• PubChem ID: 25239377
• Update Time: 2025-11-01

3-Acetamido-2-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(acetylamino)-2-methyl-
• o-Toluicacid, 3-acetamido- (6CI)
• o-Toluic acid, 3-acetamido- (6CI)
• 3-Acetamido-2-methylbenzoic Acid

• Inchi： 1S/C10H11NO3/c1-6-8(10(13)14)4-3-5-9(6)11-7(2)12/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： NWXFTFZSOVTXIX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(C)=O)=C1C

Computed Properties

• Exact Mass: 193.07393

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-Acetamido-2-methylbenzoic Acid

Professional Introduction to 3-Acetamido-2-methylbenzoic Acid (CAS No. 103204-68-8)

3-Acetamido-2-methylbenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 103204-68-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring both an acetamide functional group and a methyl-substituted benzoic acid core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of the acetamide moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores, while the methyl group at the ortho position influences its electronic properties and solubility characteristics.

The structural motif of 3-Acetamido-2-methylbenzoic Acid positions it as a key intermediate in the development of various therapeutic agents. Its benzoic acid backbone is well-documented for its role in drug design, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The introduction of an acetamide group at the 3-position introduces a polar amide functionality, which can enhance binding interactions with biological targets such as enzymes and receptors. This modification is particularly relevant in the design of protease inhibitors and other enzyme-targeted therapies.

Recent advancements in computational chemistry have further highlighted the significance of 3-Acetamido-2-methylbenzoic Acid. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles. Specifically, the acetamide group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding affinity. Additionally, the methyl substituent at the 2-position can influence the compound's lipophilicity, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) properties. These insights have guided the optimization of lead compounds in drug discovery pipelines.

In the realm of medicinal chemistry, 3-Acetamido-2-methylbenzoic Acid has been explored as a precursor for derivatives with enhanced biological activity. For instance, researchers have synthesized analogs of this compound that exhibit potent inhibitory effects on inflammatory pathways. The benzoic acid moiety is known to interact with cyclooxygenase (COX) enzymes, which are central to NSAID mechanisms. By incorporating structural elements similar to 3-Acetamido-2-methylbenzoic Acid, scientists have developed novel compounds that modulate COX activity with improved selectivity and reduced side effects.

The versatility of 3-Acetamido-2-methylbenzoic Acid extends beyond its role as a synthetic intermediate. It has been utilized in the development of probes for biochemical assays, where its specific recognition properties allow for high-throughput screening of enzyme inhibitors. The compound's ability to form stable complexes with target molecules makes it an invaluable tool in drug discovery research. Furthermore, its structural features have been leveraged in the design of photoactivatable probes used in cellular imaging studies.

Recent studies have also explored the potential applications of 3-Acetamido-2-methylbenzoic Acid in materials science. The unique electronic properties of its aromatic system make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its incorporation into polymer matrices to enhance charge transport properties, which are critical for next-generation electronic devices. This interdisciplinary approach underscores the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 3-Acetamido-2-methylbenzoic Acid itself is an area of active interest due to its structural complexity and potential commercial value. Multi-step synthetic routes have been developed that optimize yield and purity while minimizing environmental impact. Advances in green chemistry principles have led to the adoption of catalytic methods and solvent-free reactions, reducing waste generation and energy consumption. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

Future research directions involving 3-Acetamido-2-methylbenzoic Acid may focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its molecular framework, scientists aim to uncover novel bioactivities that could address unmet medical needs. Additionally, computational modeling techniques will continue to play a crucial role in predicting how structural changes will influence biological outcomes.

The integration of machine learning algorithms into drug discovery workflows has opened new avenues for exploring derivatives of 3-Acetamido-2-methylbenzoic Acid. These algorithms can analyze vast datasets to identify promising candidates for further development based on their predicted biological activity and pharmacokinetic properties. Such high-throughput virtual screening methods accelerate the identification of lead compounds without extensive experimental validation.

In conclusion,3-Acetamido-2-methylbenzoic Acid (CAS No. 103204-68-8) represents a multifaceted compound with significant implications across pharmaceutical chemistry, bioorganic synthesis, and materials science. Its unique structural features make it a valuable building block for drug development and an important tool in biochemical research. As scientific understanding advances, new applications for this compound are likely to emerge, reinforcing its importance as a cornerstone molecule in modern chemical research.